Cas no 1289208-41-8 (2-Chloro-N-cyclobutylpyridin-4-amine)

2-Chloro-N-cyclobutylpyridin-4-amine is a heterocyclic organic compound featuring a pyridine core substituted with a chlorine atom at the 2-position and a cyclobutylamino group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chlorine substituent enhances electrophilic properties, facilitating further functionalization, while the cyclobutyl group contributes to steric and electronic modulation. Its well-defined molecular architecture supports precise derivatization, enabling applications in drug discovery and material science. The compound’s stability under standard conditions ensures reliable handling and storage. Its synthetic versatility and structural specificity make it a useful building block for developing biologically active molecules.
2-Chloro-N-cyclobutylpyridin-4-amine structure
1289208-41-8 structure
Product Name:2-Chloro-N-cyclobutylpyridin-4-amine
CAS No:1289208-41-8
MF:C9H11ClN2
MW:182.650040864944
MDL:MFCD23924800
CID:4783793
Update Time:2025-10-29

2-Chloro-N-cyclobutylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-cyclobutylpyridin-4-amine
    • 2-Chloro-N-cyclobutylpyridin-4-amine
    • MDL: MFCD23924800
    • Inchi: 1S/C9H11ClN2/c10-9-6-8(4-5-11-9)12-7-2-1-3-7/h4-7H,1-3H2,(H,11,12)
    • InChI Key: JRDRXCLFCGYEOG-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CN=1)NC1CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 148
  • XLogP3: 2.7
  • Topological Polar Surface Area: 24.9

2-Chloro-N-cyclobutylpyridin-4-amine Security Information

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